Cas no 63493-93-6 (2-Furancarboxaldehyde, 4,5-dihydro-)

• Product Name: 2-Furancarboxaldehyde, 4,5-dihydro-
• CAS No: 63493-93-6
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 1652479
• PubChem ID: 14263148
• Update Time: 2025-04-23

2-Furancarboxaldehyde, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 4,5-dihydro-
• 2,3-dihydrofuran-5-carbaldehyde
• AKEUNKGGNNAMQL-UHFFFAOYSA-N
• D79895
• 4,5-dihydrofurfural
• 63493-93-6
• 4,5-dihydrofuran-2-carbaldehyde
• DTXSID80558135

• Inchi： 1S/C5H6O2/c6-4-5-2-1-3-7-5/h2,4H,1,3H2
• InChI Key： AKEUNKGGNNAMQL-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CCC1

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 2-Furancarboxaldehyde, 4,5-dihydro-

Exploring 2-Furancarboxaldehyde, 4,5-dihydro- (CAS No. 63493-93-6): Properties, Applications, and Market Insights

2-Furancarboxaldehyde, 4,5-dihydro- (CAS No. 63493-93-6), also known as 4,5-dihydro-2-furaldehyde, is a versatile organic compound with a unique furan ring structure. This compound has garnered significant attention in recent years due to its potential applications in flavor and fragrance industries, pharmaceutical intermediates, and specialty chemicals. As sustainability and green chemistry become hot topics, researchers are increasingly exploring bio-based furan derivatives like this compound as alternatives to petroleum-based chemicals.

The molecular structure of 2-Furancarboxaldehyde, 4,5-dihydro- features a partially hydrogenated furan ring with an aldehyde functional group, giving it distinct chemical properties. This structure makes it valuable for heterocyclic compound synthesis, particularly in creating flavoring agents and aroma compounds. Many users searching for this compound often ask questions like "What are the uses of 4,5-dihydro-2-furaldehyde?" or "How is dihydrofuran carboxaldehyde synthesized?" - indicating growing interest in its practical applications.

In the food industry, 2-Furancarboxaldehyde, 4,5-dihydro- contributes to the creation of natural flavor profiles, particularly in baked goods and processed foods where caramel-like notes are desired. The compound's ability to enhance Maillard reaction products makes it valuable for food technology applications. With consumers increasingly demanding clean-label ingredients, this compound's role in natural flavor enhancement has become more prominent in recent market analyses.

The pharmaceutical sector utilizes 2-Furancarboxaldehyde, 4,5-dihydro- as a building block for various drug intermediates. Its furan core structure appears in several bioactive molecules, making it important for medicinal chemistry research. Recent studies have explored its derivatives for potential biological activities, aligning with the current trend of investigating furan-based therapeutics in drug discovery programs.

From a chemical synthesis perspective, 63493-93-6 serves as a valuable precursor for more complex heterocyclic systems. Its reactivity allows for various organic transformations, including reductions, oxidations, and condensation reactions. Researchers frequently search for information about "2-Furancarboxaldehyde derivatives synthesis" or "dihydrofuran chemistry applications," reflecting the compound's importance in organic synthesis methodologies.

The production of 2-Furancarboxaldehyde, 4,5-dihydro- typically involves catalytic hydrogenation of furfural derivatives or other furan-based precursors. Recent advancements in green chemistry processes have focused on developing more sustainable production methods, responding to industry demands for environmentally friendly synthesis routes. This aligns with global trends toward sustainable chemical manufacturing practices.

Market analysis shows growing demand for specialty furan derivatives like 4,5-dihydro-2-furaldehyde, particularly in regions with strong flavor and fragrance industries. The Asia-Pacific market has shown particular interest, with increasing searches for "2-Furancarboxaldehyde suppliers" and "dihydrofuran aldehyde price." The compound's relatively stable nature and versatile applications contribute to its steady market position.

Quality control for 2-Furancarboxaldehyde, 4,5-dihydro- typically involves chromatographic analysis and spectroscopic characterization to ensure purity and consistency. Analytical methods like GC-MS and HPLC are commonly employed, addressing another frequent search query: "How to analyze 63493-93-6 purity?" These quality assurance measures are crucial for applications in sensitive industries like food additives and pharmaceutical ingredients.

Storage and handling of 2-Furancarboxaldehyde, 4,5-dihydro- require standard chemical safety protocols, though it doesn't fall under hazardous classifications that would restrict its use. Proper storage in airtight containers away from oxidizing agents helps maintain its stability, a practical consideration often searched by laboratory technicians and industrial users working with this compound.

Future research directions for 2-Furancarboxaldehyde, 4,5-dihydro- may explore its potential in biomass conversion processes and as a platform chemical in biorefinery concepts. The compound's relationship to furfural chemistry positions it well for these emerging applications. As the chemical industry continues to emphasize sustainable raw materials, this furan derivative may see expanded applications in coming years.

In conclusion, 2-Furancarboxaldehyde, 4,5-dihydro- (CAS No. 63493-93-6) represents an important member of the furan derivatives family with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in bio-based chemicals and sustainable synthesis, ensure its continued relevance in scientific research and industrial applications. The compound's versatility in flavor chemistry, pharmaceutical intermediates, and specialty chemical synthesis makes it a valuable subject for both commercial and academic investigations.